6-Bromo-1-methyl-5-nitroisoquinoline

• Molecular Formula: C10H7BrN2O2
• Molecular Weight: 267.08 g/mol
• IUPAC Name: 6-bromo-1-methyl-5-nitroisoquinoline
• InChI: InChI=1S/C10H7BrN2O2/c1-6-7-2-3-9(11)10(13(14)15)8(7)4-5-12-6/h2-5H,1H3
• InChI Key: JLAGVLZIWDCHJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC2=C1C=CC(=C2[N+](=O)[O-])Br

Description

6-Bromo-1-methyl-5-nitroisoquinoline is a halogenated and nitro-substituted isoquinoline derivative. The compound features a bromine atom at position 6, a methyl group at position 1, and a nitro group at position 5. These substituents influence its electronic properties, solubility, and reactivity, making it distinct from simpler isoquinoline derivatives.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 6-bromo-1-methyl-5-nitroisoquinoline with key analogs, emphasizing substituent positions, molecular weights, and functional attributes:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
6-Bromo-1-methyl-5-nitroisoquinoline	Br (6), CH₃ (1), NO₂ (5)	C₁₀H₇BrN₂O₂	281.09	Potential kinase inhibition	Inferred
5-Bromoisoquinoline	Br (5)	C₉H₆BrN	208.06	Intermediate in drug synthesis
5-Bromo-8-nitroisoquinoline	Br (5), NO₂ (8)	C₉H₅BrN₂O₂	253.05	Antiparasitic activity studies
5-Bromo-1-nitro-isoquinoline	Br (5), NO₂ (1)	C₉H₅BrN₂O₂	253.05	Unspecified pharmacological use
6-Bromo-8-ethyl-5-nitroquinoline	Br (6), C₂H₅ (8), NO₂ (5)	C₁₁H₉BrN₂O₂	281.11	Synthetic intermediate
5-Bromo-6-methoxyisoquinoline	Br (5), OCH₃ (6)	C₁₀H₈BrNO	238.08	Fluorescence studies

Key Differences and Implications

• Substituent Position Effects: Bromine at position 6 (vs. The methyl group at position 1 in the target compound may improve lipid solubility compared to analogs with smaller substituents (e.g., methoxy in 5-bromo-6-methoxyisoquinoline) . Nitro groups at position 5 (vs. 8 in 5-bromo-8-nitroisoquinoline) influence redox properties and metabolic stability .
• Synthetic Challenges: Electrophilic bromination of isoquinoline often produces isomer mixtures, as seen in 5-bromoisoquinoline synthesis . However, the methyl and nitro groups in the target compound likely direct bromination to position 6 via steric and electronic effects. Nitration after bromination is critical; competing reactions (e.g., over-nitration or ring decomposition) are common in poly-substituted isoquinolines .

Pharmacological and Industrial Relevance

• 6-Bromo-8-ethyl-5-nitroquinoline (CAS 91062-74-7) shares a similar nitro-bromo substitution pattern but includes an ethyl group, which may enhance bioavailability compared to the methyl analog .
• 5-Bromo-1-chloro-6-methylisoquinoline (CAS 205055-63-6) demonstrates the impact of halogen diversity, where chlorine at position 1 increases electrophilicity for nucleophilic substitutions .